Cas no 28050-13-7 (Adenosine,2'-O-(5-O-phosphono-b-D-ribofuranosyl)- (9CI))
28050-13-7 structure
Product Name:Adenosine,2'-O-(5-O-phosphono-b-D-ribofuranosyl)- (9CI)
CAS No:28050-13-7
MF:C15H22N5O11P
MW:479.335844516754
CID:272816
PubChem ID:3082280
Update Time:2025-04-19
Adenosine,2'-O-(5-O-phosphono-b-D-ribofuranosyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Adenosine,2'-O-(5-O-phosphono-b-D-ribofuranosyl)- (9CI)
- [(2R,3S,4R,5S)-5-[(2R,3R,4R,5R)-2-(6-aminopurin-9-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl]oxy-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
- R-AMP
- O-beta-ribosyl(1''--2')adenosine-5''-phosphate
- O-beta-Ribosyl(1''-2')adenosine-5''-phosphate
- Adenosine, 2'-O-(5-O-phosphono-beta-D-ribofuranosyl)-
- ((2R,3S,4R,5S)-5-(((2R,3R,4R,5R)-2-(6-Amino-9H-purin-9-yl)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-3-yl)oxy)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate
- SCHEMBL23647917
- 28050-13-7
-
- Inchi: 1S/C15H22N5O11P/c16-12-7-13(18-3-17-12)20(4-19-7)14-11(9(23)5(1-21)29-14)31-15-10(24)8(22)6(30-15)2-28-32(25,26)27/h3-6,8-11,14-15,21-24H,1-2H2,(H2,16,17,18)(H2,25,26,27)/t5-,6-,8-,9-,10-,11-,14-,15+/m1/s1
- InChI Key: OTKILVSIHNCMGB-ZQSHOCFMSA-N
- SMILES: P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)O[C@H]1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](CO)[C@H]1O)O)O
Computed Properties
- Exact Mass: 479.10534353g/mol
- Monoisotopic Mass: 479.10534353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.5
- Topological Polar Surface Area: 245Ų
Adenosine,2'-O-(5-O-phosphono-b-D-ribofuranosyl)- (9CI) Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
28050-13-7 (Adenosine,2'-O-(5-O-phosphono-b-D-ribofuranosyl)- (9CI)) Related Products
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